(3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide

• Molecular Formula: C7H11BrN4O
• Molecular Weight: 247.09 g/mol
• IUPAC Name: (3S)-3-amino-3-(4-bromo-2-methylpyrazol-3-yl)propanamide
• InChI: InChI=1S/C7H11BrN4O/c1-12-7(4(8)3-11-12)5(9)2-6(10)13/h3,5H,2,9H2,1H3,(H2,10,13)/t5-/m0/s1
• InChI Key: UPAHFAUFXKIMJD-YFKPBYRVSA-N
• Isomeric SMILES: CN1C(=C(C=N1)Br)[C@H](CC(=O)N)N
• Canonical SMILES: CN1C(=C(C=N1)Br)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide is a chiral small molecule featuring a pyrazole core substituted with a bromine atom at position 4, a methyl group at position 1, and a 3-aminopropanamide side chain. The bromine substituent introduces steric bulk and electronic effects, influencing reactivity, solubility, and intermolecular interactions. This compound is of interest in medicinal chemistry, particularly in kinase inhibition studies, where pyrazole derivatives are known to modulate enzymatic activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-dicarbonyl compound.

Bromination: The pyrazole ring can be brominated using bromine or a brominating agent such as N-bromosuccinimide (NBS).

Introduction of the amino group: This can be done through nucleophilic substitution reactions.

Formation of the propanamide moiety: This can be achieved by reacting the intermediate with an appropriate amide-forming reagent.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the amino group.

Reduction: Reduction reactions could target the carbonyl group in the propanamide moiety.

Substitution: The bromine atom on the pyrazole ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation could yield nitroso or nitro derivatives, while reduction could yield alcohols or amines.

Scientific Research Applications

(3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide may have applications in various fields:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical assays.

Medicine: Possible therapeutic applications due to its structural similarity to bioactive compounds.

Industry: Use in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action would depend on the specific biological target. Generally, compounds with similar structures may interact with enzymes or receptors, modulating their activity. The pyrazole ring is known to interact with various biological targets, potentially affecting signaling pathways or metabolic processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features and Substituent Effects

The compound belongs to a class of 1-methyl-4-bromo-pyrazole derivatives. Key structural analogs include:

Compound Name	Substituents (Pyrazole Core)	Side Chain	Molecular Formula	Key Features
(3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide	4-Br, 1-Me	3-Aminopropanamide (S)	C₈H₁₂BrN₄O	Chiral center, bromine for reactivity
4-Bromo-5-(bromomethyl)-2-(3',5'-dimethylphenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one	4-Br, 1-Me, 5-BrMe	2-(3',5'-Dimethylphenyl)	C₁₃H₁₃Br₂N₂O	Dual bromine, aromatic substitution
3-Amino-3-(1-methyl-1H-pyrazol-5-yl)propanamide	H (position 4), 1-Me	3-Aminopropanamide	C₇H₁₂N₄O	No bromine, reduced steric hindrance

• Bromine vs.
• Chirality : The (3S) configuration distinguishes the target compound from racemic analogs, which may exhibit lower target specificity.

Physicochemical and Analytical Data

Compound	LC/MS Retention Time (min)	m/z [M+H]⁺	Solubility (H₂O)	Melting Point (°C)
Target Compound	Not reported	~272*	Moderate	180–185 (est.)
4-Bromo-5-(bromomethyl)-2-(3',5'-dimethylphenyl)-1-methyl-pyrazol-3-one	1.48	317	Low	210–215
3-Amino-3-(1-methyl-1H-pyrazol-5-yl)propanamide	1.12 (est.)	185	High	155–160

*Calculated molecular weight for target compound: 271.1 Da.

• LC/MS Trends : Brominated analogs exhibit longer retention times due to increased hydrophobicity. The target compound’s estimated m/z aligns with its molecular formula (C₈H₁₂BrN₄O).
• Solubility: Bromine reduces aqueous solubility compared to non-halogenated analogs, as seen in the dimethylphenyl derivative .

Hydrogen Bonding and Crystal Packing

Using graph set analysis (Etter’s method ), the target compound’s amide group (-CONH₂) forms N-H···O hydrogen bonds, creating infinite chains (C(4) motif). In contrast, analogs with ketone or ester side chains (e.g., pyrazol-3-one derivatives) exhibit weaker O-H···N interactions. Bromine’s electronegativity may polarize adjacent bonds, strengthening intermolecular interactions in the crystal lattice.

Research Implications

The structural and functional comparisons highlight the importance of bromine and chirality in optimizing pharmacokinetic and pharmacodynamic profiles. Future studies should explore the target compound’s biological activity relative to its analogs, leveraging SHELX-refined crystallographic data and hydrogen-bonding analysis to rationalize structure-activity relationships.

Biological Activity

(3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide, a compound featuring a pyrazole ring, has garnered attention in the fields of medicinal chemistry and biochemistry due to its potential biological activities. This article delves into the biological activity of this compound, highlighting its mechanisms, applications, and relevant research findings.

Molecular Characteristics:

• Molecular Formula: C7H11BrN4O
• Molecular Weight: 247.09 g/mol
• IUPAC Name: (3S)-3-amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide
• CAS Number: 1841456-32-3

The biological activity of (3S)-3-amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide is primarily attributed to its interaction with specific enzymes and receptors. The presence of the brominated pyrazole moiety suggests that it may engage in hydrogen bonding and electrostatic interactions with target proteins, potentially modulating their functions.

Key Mechanisms:

• Enzyme Inhibition: The compound may act as an inhibitor for various enzymes involved in metabolic pathways.
• Receptor Modulation: It could influence receptor activities, thereby affecting signal transduction pathways critical for cellular functions.

Biological Activities

Research has indicated several promising biological activities associated with (3S)-3-amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide:

1. Anticancer Activity

Studies have shown that compounds containing pyrazole rings exhibit significant anticancer properties. For instance, similar pyrazole derivatives have demonstrated the ability to induce apoptosis in cancer cell lines through mechanisms such as caspase activation and modulation of the NF-kB pathway .

2. Enzyme Interactions

The compound has been evaluated for its ability to inhibit specific enzymes that play a role in cancer progression and metabolic disorders. This inhibition can lead to decreased proliferation rates in cancer cells and altered metabolic profiles .

Research Findings and Case Studies

A variety of studies have explored the biological implications of (3S)-3-amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide:

Study	Findings
Study 1: Anticancer Activity	Demonstrated significant cytotoxic effects against breast cancer cell lines (MCF7 and MDA-MB-231), with enhanced apoptosis via caspase pathways .
Study 2: Enzyme Inhibition	Identified as a potent inhibitor of specific kinases involved in tumor growth, leading to reduced cell viability .
Study 3: Mechanistic Insights	Explored the binding affinity of the compound to target enzymes, revealing structural interactions that enhance its inhibitory effects .

Applications in Medicinal Chemistry

The unique structure of (3S)-3-amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide positions it as a valuable building block for synthesizing new pharmaceutical agents. Its potential applications include:

• Development of targeted cancer therapies.
• Synthesis of enzyme inhibitors for metabolic diseases.